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Compound of Interest

Compound Name:
4-(Difluoromethoxy)-2-

fluorobenzaldehyde

Cat. No.: B578347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide compiled from available safety and

physical property data for 4-(Difluoromethoxy)-2-fluorobenzaldehyde (CAS No. 1214358-05-

0). A complete, official Safety Data Sheet (SDS) from a regulatory body or major chemical

manufacturer was not publicly available at the time of writing. The information herein is

provided for guidance and should be supplemented with internal safety assessments and used

with caution.

Chemical Identification and Physical Properties
This section summarizes the key identifiers and physical characteristics of 4-
(Difluoromethoxy)-2-fluorobenzaldehyde.
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Identifier Value

Chemical Name 4-(Difluoromethoxy)-2-fluorobenzaldehyde

CAS Number 1214358-05-0

Molecular Formula C₈H₅F₃O₂[1][2]

Molecular Weight 190.12 g/mol [2]

Canonical SMILES C1=CC(=C(C=C1C=O)F)OC(F)F

InChI Key YYCQRWDSMUIVEY-UHFFFAOYSA-N[1]

Physical Property Value

Boiling Point 222.2 ± 35.0 °C at 760 mmHg[1][3]

Density 1.4 ± 0.1 g/cm³[1]

Flash Point 85.8 ± 20.8 °C[1]

Refractive Index 1.480[1]

Appearance Clear, colorless liquid[4]

Hazard Identification and Classification
Based on available supplier information, 4-(Difluoromethoxy)-2-fluorobenzaldehyde is

classified under the Globally Harmonized System (GHS) as follows.[1]

Hazard Class Category

Skin Irritation 2

Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3

GHS Pictogram:

alt text
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Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of 4-
(Difluoromethoxy)-2-fluorobenzaldehyde are not available in the public domain. The hazard

classifications are based on supplier assessments. General methodologies for assessing the

identified hazards are described below.

Skin Irritation/Corrosion (OECD TG 404): This test guideline describes procedures for

assessing the potential of a substance to cause skin irritation or corrosion. Typically, the

substance is applied to the skin of a test animal (often a rabbit) for a defined period, and the

skin is observed for signs of erythema (redness) and edema (swelling).

Serious Eye Damage/Eye Irritation (OECD TG 405): This guideline details the procedure for

evaluating the potential of a substance to cause eye irritation or damage. The substance is

applied to the eye of a test animal, and the cornea, iris, and conjunctiva are examined for

lesions and other effects.

Acute Inhalation Toxicity (OECD TG 403): This test is designed to determine the toxicity of a

substance when inhaled. Animals are exposed to the substance in the air for a specified

duration, and mortality and other toxic effects are observed.

Handling, Storage, and First Aid
The following workflows for handling, storage, and first aid are derived from the precautionary

statements associated with the compound.[1]
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Recommended Handling and Personal Protective
Equipment (PPE) Workflow

Start Handling Procedure

Ensure work area is well-ventilated
(outdoors or fume hood)

(P271)

Avoid breathing dust/fume/gas/mist/vapors/spray
(P261)

Wear appropriate Personal Protective Equipment (PPE)
(P280)

Protective gloves Protective clothing Eye/face protection Wash hands and exposed skin thoroughly after handling
(P264)

End of Procedure

Click to download full resolution via product page

Caption: Recommended workflow for handling 4-(Difluoromethoxy)-2-fluorobenzaldehyde,

emphasizing ventilation and PPE.

Storage Requirements
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Condition Requirement Precautionary Statement

Atmosphere
Store under an inert

atmosphere.
-

Temperature 2-8°C[4] -

Container Keep container tightly closed. P403+P233

Location
Store in a well-ventilated

place.
P403+P233

Security Store locked up. P405

First Aid and Emergency Response Logic
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Exposure Occurs

Skin Contact
(IF ON SKIN)

Type of Exposure

Eye Contact
(IF IN EYES)

Type of Exposure

Inhalation
(IF INHALED)

Type of Exposure

Wash with plenty of water
(P302+P352)

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

(P305+P351+P338)

Remove person to fresh air and keep comfortable for breathing
(P304+P340)

If skin irritation occurs

Get medical help
(P332+P317)

Yes

Take off contaminated clothing and wash before reuse
(P362+P364)

No

If feeling unwell

Get medical help
(P319)

Yes

Click to download full resolution via product page

Caption: Logical flow of first aid procedures in case of exposure to 4-(Difluoromethoxy)-2-
fluorobenzaldehyde.

Toxicological Information
Quantitative toxicological data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) values for 4-(Difluoromethoxy)-2-fluorobenzaldehyde are not publicly

available. The primary toxicological concerns are irritation to the skin, eyes, and respiratory

system upon exposure.
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Fire-Fighting Measures
Detailed fire-fighting guidance is not available. However, based on the flash point of 85.8 ± 20.8

°C, it is a combustible liquid. Standard procedures for combustible chemical fires should be

followed.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition may produce hazardous gases, including carbon

oxides and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, and national regulations.

[1] The compound should be treated as hazardous waste. Do not allow it to enter drains or

waterways.

Conclusion
4-(Difluoromethoxy)-2-fluorobenzaldehyde is a combustible liquid that poses hazards of

skin, eye, and respiratory irritation. While a comprehensive, official SDS is not publicly

available, the information gathered from chemical suppliers provides a foundational

understanding of its safety profile. All handling should be conducted by trained personnel in

well-ventilated areas with appropriate personal protective equipment. In the absence of

detailed toxicological and environmental data, a conservative approach to handling and

disposal is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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